Cas no 957146-67-7 (2-(Difluoromethoxy)-1-fluoro-4-trifluoromethylbenzene)

• Product Name: 2-(Difluoromethoxy)-1-fluoro-4-trifluoromethylbenzene
• CAS No: 957146-67-7
• MF: C₈H₄F₆O
• MW: 230.107183456421
• MDL: MFCD11847322
• CID: 4723258
• Update Time: 2025-05-20

2-(Difluoromethoxy)-1-fluoro-4-trifluoromethylbenzene Chemical and Physical Properties

Names and Identifiers

• FNVNVIPRLFSOMC-UHFFFAOYSA-N
• 2-(DIFLUOROMETHOXY)-1-FLUORO-4-(TRIFLUOROMETHYL)BENZENE
• 2-(difluoromethoxy)-1-fluoro-4-(trifluoromethyl)be
• 2-(Difluoromethoxy)-1-fluoro-4-trifluoromethylbenzene
• Benzene, 2-(difluoromethoxy)-1-fluoro-4-(trifluoromethyl)-

• MDL： MFCD11847322
• Inchi： 1S/C8H4F6O/c9-5-2-1-4(8(12,13)14)3-6(5)15-7(10)11/h1-3,7H
• InChI Key： FNVNVIPRLFSOMC-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(F)(F)F)=CC=1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• Topological Polar Surface Area: 9.2

Additional information on 2-(Difluoromethoxy)-1-fluoro-4-trifluoromethylbenzene

Comprehensive Overview of 2-(Difluoromethoxy)-1-fluoro-4-trifluoromethylbenzene (CAS No. 957146-67-7)

2-(Difluoromethoxy)-1-fluoro-4-trifluoromethylbenzene (CAS No. 957146-67-7) is a fluorinated aromatic compound with significant applications in pharmaceuticals, agrochemicals, and advanced material science. Its unique molecular structure, featuring difluoromethoxy, fluoro, and trifluoromethyl substituents, imparts exceptional chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry. This compound has garnered attention due to its role in the development of novel fluorinated bioactive molecules, which are increasingly sought after in drug discovery and crop protection.

The growing demand for fluorinated compounds like 2-(Difluoromethoxy)-1-fluoro-4-trifluoromethylbenzene is driven by their ability to enhance the metabolic stability, bioavailability, and lipophilicity of target molecules. Researchers and industries are actively exploring its potential in precision medicine and sustainable agriculture, aligning with global trends toward eco-friendly and high-performance chemical solutions. Its CAS No. 957146-67-7 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research.

From a synthetic perspective, the introduction of fluorine atoms and trifluoromethyl groups into aromatic systems, as seen in this compound, is a key strategy in modern organic chemistry. The difluoromethoxy moiety, in particular, is known to improve the electronic and steric properties of molecules, making them more resistant to enzymatic degradation. This attribute is critical in the design of long-acting pharmaceuticals and agrochemicals with reduced environmental persistence.

In the context of green chemistry, 2-(Difluoromethoxy)-1-fluoro-4-trifluoromethylbenzene exemplifies the shift toward fluorinated building blocks that minimize waste and energy consumption. Its synthesis often involves catalytic fluorination methods, which are safer and more efficient than traditional approaches. This aligns with the broader industry focus on sustainable synthetic routes and atom economy, topics frequently discussed in scientific forums and regulatory guidelines.

The compound’s versatility extends to material science, where its fluorine-rich structure contributes to the development of high-performance polymers and liquid crystals. These materials are essential for applications in electronics, optics, and coatings, where thermal stability and chemical resistance are paramount. As the demand for advanced functional materials grows, so does the interest in specialized intermediates like CAS No. 957146-67-7.

In summary, 2-(Difluoromethoxy)-1-fluoro-4-trifluoromethylbenzene (CAS No. 957146-67-7) represents a pivotal component in the evolution of fluorinated chemistry. Its applications span multiple high-impact fields, from life sciences to industrial materials, underscoring its importance in both academic and industrial settings. As research continues to uncover new uses for this compound, its role in shaping future technologies is expected to expand significantly.